Cas no 1263814-30-7 (2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine)

• Product Name: 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine
• CAS No: 1263814-30-7
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 6349941
• PubChem ID: 82611872
• Update Time: 2025-10-30

2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine
• 1263814-30-7
• [2-(5-chloro-1H-indol-2-yl)ethyl](methyl)amine
• EN300-1995054

• Inchi： 1S/C11H13ClN2/c1-13-5-4-10-7-8-6-9(12)2-3-11(8)14-10/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key： DFZHLPOSAHUWLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CCNC)N2

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine

Professional Introduction to Compound with CAS No. 1263814-30-7 and Product Name: 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine

The compound with the CAS number 1263814-30-7 and the product name 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a 5-chloro-1H-indole moiety, which is a well-documented pharmacophore in the development of bioactive molecules.

Recent studies have highlighted the importance of indole derivatives in the design of novel therapeutic agents. The presence of the 5-chloro substituent in the indole ring enhances the electronic properties of the molecule, making it more susceptible to interactions with biological targets. This feature has been leveraged in the synthesis of compounds with enhanced binding affinity and selectivity. The ethyl(methyl)amine side chain further contributes to the compound's pharmacological profile by providing a flexible scaffold that can be modified to optimize pharmacokinetic properties.

In the realm of drug discovery, compounds like 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine are often explored for their potential as intermediates in the synthesis of more complex molecules. The indole core is particularly interesting because it is found in numerous FDA-approved drugs, including those used to treat depression, cancer, and infectious diseases. The structural versatility of this compound allows chemists to explore diverse modifications, enabling the development of new therapeutic strategies.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. Researchers have been investigating its utility in creating molecules with targeted biological activity. For instance, modifications to the 5-chloro group or the ethyl(methyl)amine side chain can lead to compounds with improved solubility, metabolic stability, or cell permeability. These attributes are critical for ensuring that a drug candidate can reach its target effectively within an organism.

The synthesis of 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the indole core efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a high level of purity necessary for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine and biological targets. These studies predict binding affinities and identify key residues involved in receptor interactions. Such insights are invaluable for guiding medicinal chemists in optimizing lead compounds into viable drug candidates.

The pharmacological evaluation of this compound has revealed promising activities in preclinical models. Initial studies suggest that it may exhibit properties relevant to treating neurological disorders, inflammation, and other conditions where modulating indole pathways is beneficial. The ability to fine-tune its structure allows for tailoring its pharmacological effects to specific therapeutic needs.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of novel candidates like 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine. These technologies enable high-throughput virtual screening and de novo design, complementing traditional synthetic approaches. The result is a more efficient workflow that brings promising new drugs to market faster.

The safety and efficacy profiles of any pharmaceutical candidate must be rigorously evaluated before clinical translation. In vitro assays are conducted to assess toxicity and interaction profiles, while animal models provide insights into systemic behavior. The structural features of 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine, particularly its indole moiety, make it an attractive candidate for further investigation under these parameters.

In conclusion, 2-(5-chloro-1H-indol-2-yl)ethyl(methyl)amine (CAS No. 1263814-30-7) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural composition and versatile pharmacological properties position it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for indole derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.